Cas no 527751-62-8 (3-Pyridinecarbonitrile,6-[1,1'-biphenyl]-4-yl-2-ethoxy-4-(4-methoxyphenyl)-)

• Product Name: 3-Pyridinecarbonitrile,6-[1,1'-biphenyl]-4-yl-2-ethoxy-4-(4-methoxyphenyl)-
• CAS No: 527751-62-8
• MF: C₂₇H₂₂N₂O₂
• MW: 406.475786685944
• CID: 1578892
• Update Time: 2024-08-24

3-Pyridinecarbonitrile,6-[1,1'-biphenyl]-4-yl-2-ethoxy-4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,6-[1,1'-biphenyl]-4-yl-2-ethoxy-4-(4-methoxyphenyl)-
• 3-Pyridinecarbonitrile, 6-[1,1'-biphenyl]-4-yl-2-ethoxy-4-(4-methoxyphenyl)-

• Inchi： 1S/C27H22N2O2/c1-3-31-27-25(18-28)24(21-13-15-23(30-2)16-14-21)17-26(29-27)22-11-9-20(10-12-22)19-7-5-4-6-8-19/h4-17H,3H2,1-2H3
• InChI Key： WXEXWETWLKXDOA-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC(C2=CC=C(C3=CC=CC=C3)C=C2)=CC(C2=CC=C(OC)C=C2)=C1C#N

Computed Properties

• Exact Mass: 406.16826

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 593.3±50.0 °C(Predicted)
• PSA: 55.14
• pka: 0.51±0.36(Predicted)